Cas no 546104-87-4 ( )
structure
Product Name:
CAS No:546104-87-4
MF:C12H24N2O
MW:212.331763267517
CID:942189
PubChem ID:3634958
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-1-(4-ethyl-1-piperazinyl)-1-butanone
- Piperazine, 1-ethyl-4-(2-ethyl-1-oxobutyl)- (9CI)
- AKOS003802633
- 546104-87-4
- DB-327225
- PIPERAZINE, 1-ETHYL-4-(2-ETHYL-1-OXOBUTYL)-
- SCHEMBL21730517
-
-
- Inchi: 1S/C12H24N2O/c1-4-11(5-2)12(15)14-9-7-13(6-3)8-10-14/h11H,4-10H2,1-3H3
- InChI Key: KSWWRRPPWZUEEG-UHFFFAOYSA-N
- SMILES: O=C(C(CC)CC)N1CCN(CC)CC1
Computed Properties
- Exact Mass: 212.188863393g/mol
- Monoisotopic Mass: 212.188863393g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 23.6Ų
Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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